N-benzyl-4-(benzyloxy)-3-methoxybenzylamine

• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-1-phenylmethanamine
• InChI: InChI=1S/C22H23NO2/c1-24-22-14-20(16-23-15-18-8-4-2-5-9-18)12-13-21(22)25-17-19-10-6-3-7-11-19/h2-14,23H,15-17H2,1H3
• InChI Key: RPQPVSINUXKUSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CC=C2)OCC3=CC=CC=C3

Description

N-benzyl-4-(benzyloxy)-3-methoxybenzylamine is a useful research compound. Its molecular formula is C22H23NO2 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of benzylamine (13.1 mL, 0.12 mol) and 4-benzyloxy-3-methoxybenzaldehyde (24.2 g, 0.1 mol) in 1,2-dichloroethane (50 mL) and chloroform (250 mL) was added sodium triacetoxyborohydride (31.79 g, 0.15 mol). The mixture was stirred at room temperature for 18 hrs, saturated NaHCO3 was added. The organic phase was separated and aqueous phase extracted with chloroform. The combined extracts were washed with brine, dried over MgSO4 and evaporated to afford the crude product. Purification by flash column chromatography afforded the title compound as a pale yellow oil in 76% yield (25.2 g). Rf: 0.17 (petrol:ethyl acetate; 1:1). 1H NMR (270 MHz, CDCl3) δ 3.73 (2H, s), 3.79 (2H, s), 3.89 (3H, s), 5.13 (2H, s), 6.75-6.84 (2H, m), 6.91 (1H, d, J=1.4), 7.23-7.44 (10H, m); HRMS (ESI+) calcd. for C22H24NO2 (M++H) 334.1802, found 334.1787; LC/MS (ES+) tr=1.19 min, m/z 334.5 (M++H);